Cas no 15738-23-5 (Borate(1-),tetrakis(4-methylphenyl)-, sodium (1:1))

• Product Name: Borate(1-),tetrakis(4-methylphenyl)-, sodium (1:1)
• CAS No: 15738-23-5
• MF: C₂₈H₂₈BNa
• MW: 398.32269859314
• MDL: MFCD00672225
• CID: 98632
• PubChem ID: 23663348
• Update Time: 2025-07-15

Borate(1-),tetrakis(4-methylphenyl)-, sodium (1:1) Chemical and Physical Properties

Names and Identifiers

• Borate(1-),tetrakis(4-methylphenyl)-, sodium (1:1)
• Sodium tetra(p-tolyl)borate
• sodium,tetrakis(4-methylphenyl)boranuide
• 89838_FLUKA
• Na{B(p-CH3C6H4)4
• NaB(4-tolyl)4
• Sodium tetrakis(4-methylphenyl)borate
• sodium tetrakis(4-tolyl)borate
• sodium tetrakis(p-methylphenyl)borate
• sodium tetra-p-tolylborate
• Tetra(p-tolyl)boron sodium
• Sodiumtetra-p-tolylborate
• Borate(1-), tetrakis(4-methylphenyl)-, sodium (1:1)
• sodium;tetrakis(4-methylphenyl)boranuide
• DTXSID00635391
• E79351
• MFCD00672225
• 15738-23-5
• J-009413
• sodium tetra(p-toluyl)borate
• Sodium tetrakis(4-methylphenyl)borate(1-)
• SODIUM TETRAKIS(4-METHYLPHENYL)BORANUIDE

• MDL： MFCD00672225
• Inchi： 1S/C28H28B.Na/c1-21-5-13-25(14-6-21)29(26-15-7-22(2)8-16-26,27-17-9-23(3)10-18-27)28-19-11-24(4)12-20-28;/h5-20H,1-4H3;/q-1;+1
• InChI Key： VVPGHQQFKGSIPJ-UHFFFAOYSA-N
• SMILES： [Na+].C1([B-](C2C=CC(C)=CC=2)(C2C=CC(C)=CC=2)C2C=CC(C)=CC=2)C=CC(C)=CC=1

Computed Properties

• Exact Mass: 398.2181753g/mol
• Monoisotopic Mass: 398.2181753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: >400 °C(lit.)
• PSA: 78.13000
• LogP: 6.75870

Borate(1-),tetrakis(4-methylphenyl)-, sodium (1:1) Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：3

Additional information on Borate(1-),tetrakis(4-methylphenyl)-, sodium (1:1)

Recent Advances in the Study of Borate(1-),tetrakis(4-methylphenyl)-, sodium (1:1) (CAS: 15738-23-5) and Its Applications in Chemical Biology and Medicine

The compound Borate(1-),tetrakis(4-methylphenyl)-, sodium (1:1) (CAS: 15738-23-5) has recently garnered significant attention in the field of chemical biology and medicine due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, characterization, biological activities, and potential uses in drug development and other biomedical applications.

Recent studies have highlighted the role of Borate(1-),tetrakis(4-methylphenyl)-, sodium (1:1) as a versatile scaffold in medicinal chemistry. Its tetraarylborate structure allows for interactions with various biological targets, making it a promising candidate for the development of novel therapeutics. Researchers have explored its potential as an inhibitor of specific enzymes involved in inflammatory pathways, with preliminary results indicating significant anti-inflammatory activity in vitro and in vivo.

In addition to its therapeutic potential, Borate(1-),tetrakis(4-methylphenyl)-, sodium (1:1) has been investigated for its utility in diagnostic applications. Its fluorescent properties, when modified with appropriate functional groups, enable its use as a probe for detecting biomolecules in complex biological systems. Recent work has demonstrated its efficacy in imaging studies, particularly in tracking cellular processes such as apoptosis and autophagy.

The synthesis and optimization of Borate(1-),tetrakis(4-methylphenyl)-, sodium (1:1) have also been a focus of recent research. Advances in synthetic methodologies have improved the yield and purity of the compound, facilitating its broader application in both academic and industrial settings. Furthermore, computational studies have provided insights into its molecular interactions, aiding in the design of derivatives with enhanced biological activity and reduced toxicity.

Despite these promising developments, challenges remain in the clinical translation of Borate(1-),tetrakis(4-methylphenyl)-, sodium (1:1). Issues such as pharmacokinetics, bioavailability, and long-term safety need to be addressed through further preclinical and clinical studies. Collaborative efforts between chemists, biologists, and clinicians will be essential to unlock the full potential of this compound in medicine.

In conclusion, Borate(1-),tetrakis(4-methylphenyl)-, sodium (1:1) (CAS: 15738-23-5) represents a compelling area of research in chemical biology and medicine. Its multifaceted applications, from therapeutics to diagnostics, underscore its importance in advancing biomedical science. Continued exploration of its properties and mechanisms of action will likely yield innovative solutions to pressing medical challenges.